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For Researchers, Scientists, and Drug Development Professionals

Introduction
Aquastatin A is a fungal metabolite that has demonstrated inhibitory activity against a range of

enzymes, positioning it as a molecule of interest for drug discovery and development. Isolated

from fungi such as Fusarium aquaeductuum and Sporothrix sp., it has been shown to inhibit

mammalian adenosine triphosphatases (ATPases), bacterial enoyl-acyl carrier protein (ACP)

reductases, and protein tyrosine phosphatase 1B (PTP1B). These diverse targets suggest

potential therapeutic applications in areas such as gastric ulcer treatment, antibacterial therapy,

and metabolic diseases like diabetes.

These application notes provide a summary of the known enzymatic targets of Aquastatin A,

its inhibitory potency, and detailed protocols for conducting in vitro inhibition assays. The

included diagrams offer a visual representation of the experimental workflows and the relevant

signaling pathways.

Data Presentation: In Vitro Enzyme Inhibition of
Aquastatin A
The inhibitory activity of Aquastatin A against various enzymes has been quantified, with the

half-maximal inhibitory concentration (IC50) being a key parameter. The following table

summarizes the reported IC50 values.
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Target Enzyme
Organism/Tissue
Source

IC50 Value Reference

Na+/K+-ATPase Mammalian 7.1 µM [1][2][3][4]

H+/K+-ATPase
Mammalian (porcine

stomach)
6.2 µM [1][2][3][4]

Enoyl-ACP Reductase

(FabI)

Staphylococcus

aureus
3.2 µM [5]

Enoyl-ACP Reductase

(FabK)

Streptococcus

pneumoniae
9.2 µM [5]

Protein Tyrosine

Phosphatase 1B

(PTP1B)

Not Specified 0.19 µM

Mandatory Visualizations
Experimental Workflow: General Enzyme Inhibition
Assay
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Caption: General workflow for an in vitro enzyme inhibition assay.
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Signaling Pathway: Aquastatin A Inhibition of Bacterial
Fatty Acid Synthesis
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Bacterial Fatty Acid Synthesis (FASII)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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